3-[(3-phenylpropanoyl)amino]-N-propylbenzamide

• Molecular Formula: C19H22N2O2
• Molecular Weight: 310.4 g/mol
• IUPAC Name: 3-(3-phenylpropanoylamino)-N-propylbenzamide
• InChI: InChI=1S/C19H22N2O2/c1-2-13-20-19(23)16-9-6-10-17(14-16)21-18(22)12-11-15-7-4-3-5-8-15/h3-10,14H,2,11-13H2,1H3,(H,20,23)(H,21,22)
• InChI Key: JBLQBJPANFXHJA-UHFFFAOYSA-N
• SMILES: CCCNC(=O)C1=CC(=CC=C1)NC(=O)CCC2=CC=CC=C2

Description

3-[(3-phenylpropanoyl)amino]-N-propylbenzamide, also known as PPAP, is a synthetic compound that has gained significant attention in the scientific community due to its potential as a cognitive enhancer. PPAP was first synthesized in 1970 by a Japanese pharmaceutical company, and since then, numerous studies have been conducted to understand its mechanism of action and potential applications.

Mechanism of Action

3-[(3-phenylpropanoyl)amino]-N-propylbenzamide works by inhibiting the reuptake of dopamine and norepinephrine in the brain, leading to increased levels of these neurotransmitters. This increase in neurotransmitter levels is believed to be responsible for the cognitive-enhancing effects of 3-[(3-phenylpropanoyl)amino]-N-propylbenzamide.
Biochemical and Physiological Effects:
In addition to its cognitive-enhancing effects, 3-[(3-phenylpropanoyl)amino]-N-propylbenzamide has been shown to have other biochemical and physiological effects. Studies have shown that 3-[(3-phenylpropanoyl)amino]-N-propylbenzamide can increase energy levels and improve mood, making it a potential treatment for depression and fatigue. Additionally, 3-[(3-phenylpropanoyl)amino]-N-propylbenzamide has been shown to have anti-inflammatory and antioxidant properties, making it a potential treatment for a range of inflammatory and oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 3-[(3-phenylpropanoyl)amino]-N-propylbenzamide in lab experiments is its specificity for dopamine and norepinephrine reuptake inhibition, making it a useful tool for studying the role of these neurotransmitters in various physiological processes. However, one limitation is that 3-[(3-phenylpropanoyl)amino]-N-propylbenzamide is a synthetic compound, and its effects may not accurately reflect those of endogenous neurotransmitters.

Future Directions

There are numerous potential future directions for research on 3-[(3-phenylpropanoyl)amino]-N-propylbenzamide. One area of interest is its potential as a treatment for neurodegenerative diseases, such as Alzheimer's and Parkinson's. Additionally, further research is needed to understand the long-term effects of 3-[(3-phenylpropanoyl)amino]-N-propylbenzamide use and its potential for addiction. Finally, there is potential for 3-[(3-phenylpropanoyl)amino]-N-propylbenzamide to be used in combination with other cognitive enhancers to create more effective treatments.

Synthesis Methods

3-[(3-phenylpropanoyl)amino]-N-propylbenzamide can be synthesized through a multistep process that involves the reaction of N-propylbenzamide with 3-phenylpropanoyl chloride in the presence of a base catalyst. The resulting product is then purified through column chromatography to obtain pure 3-[(3-phenylpropanoyl)amino]-N-propylbenzamide.

Scientific Research Applications

3-[(3-phenylpropanoyl)amino]-N-propylbenzamide has been studied extensively for its potential as a cognitive enhancer. Studies have shown that 3-[(3-phenylpropanoyl)amino]-N-propylbenzamide can increase dopamine and norepinephrine levels in the brain, leading to improved cognitive function, including increased attention, memory, and learning ability. Additionally, 3-[(3-phenylpropanoyl)amino]-N-propylbenzamide has been shown to have neuroprotective effects, making it a potential treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's.